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Compound of Interest

Compound Name: 5-Formylsalicylic acid

Cat. No.: B1198217

This guide provides essential safety and logistical information for the proper handling and
disposal of 5-Formylsalicylic acid, tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure safety and compliance with
standard laboratory practices.

Safety and Hazard Information

Proper disposal begins with a clear understanding of the hazards involved. 5-Formylsalicylic
acid is classified as an irritant and requires careful handling.

Hazard . .
. GHS Pictogram Signal Word Hazard Statements
Classification
Skin Irritation, H315: Causes skin .
ngcontent-ng-c41392V0028%" " class="ng-star-inserted">w.alt text
Category 2 irritation[1]
Serious Eye Irritation, H319: Causes serious,
ngcontent-ng-c41392V0@28%" " class="ng-star-inserted">w.alt text
Category 2 eye irritation[1]
Acute Toxicity, Oral H302: Harmful if E,
) ngcontent-ng-c41392V0028%" " class="ng-star-inserted">w.alt text
(Potential) swallowed[2]
Specific target organ _
o ) E, ) May cause respiratory
toxicity — single lalt text Warning

irritation
exposure, Category 3
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Personal Protective Equipment (PPE)

Before handling 5-Formylsalicylic acid for disposal, it is mandatory to wear appropriate
Personal Protective Equipment (PPE) to minimize exposure.

Protection Type Recommended Equipment

) Wear safety glasses with side-shields or
Eye/Face Protection )
chemical safety goggles.[3]

Hand Protection Use suitable chemical-resistant gloves.[3]

) ] Wear a lab coat or other protective clothing to
Skin and Body Protection )
prevent skin contact.[4][3]

) ) For operations that may generate dust, use a
Respiratory Protection ) )
type N95 (US) or equivalent respirator.

Detailed Disposal Protocol

The disposal of 5-Formylsalicylic acid and its contaminated materials must be managed as
hazardous waste. Adherence to the following step-by-step methodology is critical for safety and
regulatory compliance.

Step 1: Waste Characterization and Segregation

 |dentify as Hazardous Waste: Treat all unused 5-Formylsalicylic acid, contaminated
materials (e.g., gloves, wipes, weighing paper), and spill cleanup materials as hazardous
chemical waste.[3]

e Segregate Waste: Do not mix 5-Formylsalicylic acid waste with other waste streams. As an
organic acid, it should be kept separate from bases, oxidizing agents, and other incompatible
chemicals.[3] Store solid and liquid waste in separate, designated containers.[3]

Step 2: Containment and Labeling

» Use Compatible Containers: Collect waste in a container made of compatible material that
can be securely sealed.[5] Empty containers that originally held the product can be reused for
the same waste material.[5]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1198217?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Formylsalicylic_Acid_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Formylsalicylic_Acid_A_Step_by_Step_Guide.pdf
https://www.chemicalbook.com/msds/5-formylsalicylic-acid.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Formylsalicylic_Acid_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b1198217?utm_src=pdf-body
https://www.benchchem.com/product/b1198217?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Formylsalicylic_Acid_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b1198217?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Formylsalicylic_Acid_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Formylsalicylic_Acid_A_Step_by_Step_Guide.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Proper Labeling: The container must be clearly and accurately labeled as "Hazardous
Waste."[3] The label must include:

o The full chemical name: "5-Formylsalicylic Acid"[3]
o The associated hazards (e.qg., "lrritant”)
o The date when waste was first added to the container.

o Keep Containers Closed: Waste containers must be kept tightly closed at all times, except
when actively adding waste.[3][5]

Step 3: Storage

o Designated Storage Area: Store the sealed waste container in a designated, well-ventilated
satellite accumulation area.[4][3] This area should be at or near the point of waste generation.

[3]
o Safe Storage Conditions: Store the container in a dry, cool place away from sources of

ignition.[4]

Step 4: Final Disposal

» Professional Disposal Service: Arrange for the collection and disposal of the hazardous waste
through a licensed professional waste disposal service or your institution's Environmental
Health and Safety (EH&S) department.[1][3][6]

¢ Regulatory Compliance: Ensure that the disposal method complies with all applicable local,
state, and federal regulations.[4][1] Do not dispose of 5-Formylsalicylic acid down the drain
or in regular trash.[4][3]

Accidental Release Measures

In the event of a spill, follow these procedures:
o Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.[4][3]

o Ventilate: Ensure the area is adequately ventilated.[4]
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¢ Containment:

o Avoid dust formation.[4] For solid spills, carefully sweep up the material.[6] Dampening the
material with water can help prevent it from becoming airborne.[3]

o Collect the spilled material and any contaminated cleanup items (e.g., absorbent pads,
towels) and place them into a suitable, labeled container for disposal.[4][3]

o Decontamination: Thoroughly wash the spill area with soap and water after the material has
been collected.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-
Formylsalicylic acid.
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Start: Identify Waste
(5-Formylsalicylic Acid)

Step 1: Characterize as

Hazardous Waste Accidental Spill Occurs

Step 2: Segregate Waste Follow Accidental
(Keep from Incompatibles) Release Measures

Step 3: Use a Labeled,
Sealed, Compatible Container

Step 4: Store in Designated
Satellite Accumulation Area

Step 5: Contact EH&S or
Certified Waste Disposal Service

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 5-Formylsalicylic acid.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1198217?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198217?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate
protocols, we make no warranties, express or implied, regarding the fitness of this product for
every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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